An In-Depth Technical Guide to the Synthesis and Characterization of Ezetimibe-d4
An In-Depth Technical Guide to the Synthesis and Characterization of Ezetimibe-d4
Abstract
Ezetimibe is a vital therapeutic agent in the management of hypercholesterolemia, functioning as a selective inhibitor of intestinal cholesterol absorption.[1][2][3] Its deuterated analog, Ezetimibe-d4, serves as an indispensable internal standard for pharmacokinetic and bioanalytical studies, enabling precise quantification in biological matrices.[4][5][6][7] This guide provides a comprehensive overview of the synthesis and rigorous characterization of Ezetimibe-d4, designed for researchers, scientists, and professionals in drug development. We will explore the strategic incorporation of deuterium, detail the synthetic pathway, and elucidate the analytical techniques employed for structural confirmation and purity assessment.
Introduction: The Significance of Isotopic Labeling
Stable isotope-labeled compounds, such as Ezetimibe-d4, are critical tools in modern pharmaceutical research. The substitution of hydrogen with its heavier isotope, deuterium, imparts a mass shift that is readily detectable by mass spectrometry without significantly altering the compound's chemical properties.[6] This characteristic makes Ezetimibe-d4 an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) methods, as it co-elutes with the unlabeled drug, compensating for variations in sample preparation and instrument response.[4][6]
Ezetimibe: Mechanism of Action
Ezetimibe selectively inhibits the Niemann-Pick C1-Like 1 (NPC1L1) protein, a sterol transporter located in the brush border of the small intestine.[6][8][9] This action effectively reduces the absorption of both dietary and biliary cholesterol, leading to a decrease in the delivery of intestinal cholesterol to the liver.[2][3][9] Consequently, there is an upregulation of LDL receptors on hepatocytes, resulting in increased clearance of LDL cholesterol from the circulation.[10]
Synthetic Strategy and Methodology
The synthesis of Ezetimibe-d4 requires a multi-step approach, with the key challenge being the precise and efficient incorporation of deuterium atoms into the molecular structure. A common and effective strategy involves the use of a deuterated starting material, such as [2H5]fluorobenzene, to introduce the deuterium labels into one of the p-fluorophenyl rings.
Retrosynthetic Analysis
A logical retrosynthetic pathway for Ezetimibe-d4 begins with the disconnection of the azetidinone ring, a core structural feature of the molecule. This leads to key precursor fragments that can be synthesized from commercially available starting materials, including the deuterated fluorobenzene.
Visualizing the Synthetic Pathway
The following diagram illustrates a plausible synthetic route for Ezetimibe-d4, highlighting the key transformations and intermediates.
Caption: Synthetic pathway for Ezetimibe-d4.
Detailed Experimental Protocol
While specific reaction conditions can vary, a general multi-step synthesis can be outlined as follows:
-
Preparation of the Deuterated Side Chain: The synthesis commences with the preparation of a key chiral intermediate containing the deuterated fluorophenyl group. This is often achieved through a stereoselective reduction of a corresponding ketone precursor.
-
Formation of the Azetidinone Ring: The crucial β-lactam ring is typically constructed via a [2+2] cycloaddition reaction between an imine and a ketene. The stereochemistry of the final product is carefully controlled during this step.
-
Coupling and Deprotection: The deuterated side chain is then coupled to the azetidinone core. Subsequent deprotection steps are carried out to yield the final Ezetimibe-d4 product.
-
Purification: The crude product is purified using techniques such as column chromatography and recrystallization to achieve high purity.
Comprehensive Characterization of Ezetimibe-d4
Rigorous analytical characterization is paramount to confirm the identity, purity, and isotopic enrichment of the synthesized Ezetimibe-d4. A combination of spectroscopic and chromatographic techniques is employed for this purpose.
Mass Spectrometry (MS)
Mass spectrometry is the primary technique for confirming the incorporation of deuterium and determining the isotopic purity of Ezetimibe-d4.
-
Rationale: The molecular weight of Ezetimibe-d4 is expected to be 4 atomic mass units (amu) higher than that of unlabeled Ezetimibe due to the presence of four deuterium atoms.
-
Experimental Approach: High-resolution mass spectrometry (HRMS) is used to accurately determine the molecular weight. Tandem mass spectrometry (MS/MS) is employed to analyze the fragmentation pattern, which can provide further structural confirmation.[4][11] The parent-to-product ion transitions for Ezetimibe and Ezetimibe-d4 are key parameters in quantitative LC-MS/MS methods.[4]
| Compound | Molecular Formula | Calculated Monoisotopic Mass (Da) | Observed m/z [M-H]⁻ | Key MS/MS Fragment Ion (m/z) |
| Ezetimibe | C₂₄H₂₁F₂NO₃ | 409.1489 | 408.3 | 271.1 |
| Ezetimibe-d4 | C₂₄H₁₇D₄F₂NO₃ | 413.1741[12] | 412.0 | 275.1 |
Table 1: Mass Spectrometry Data for Ezetimibe and Ezetimibe-d4.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the precise location of the deuterium atoms within the Ezetimibe-d4 molecule.
-
Rationale: ¹H NMR spectra of Ezetimibe-d4 will show a decrease in the integration of signals corresponding to the protons that have been replaced by deuterium. ¹³C NMR can also be used to confirm the structure.
-
Experimental Approach: ¹H and ¹³C NMR spectra are acquired in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).[13][14] Comparison with the NMR spectra of an authentic Ezetimibe standard allows for unambiguous assignment of all signals.[13][14] The absence or significant reduction of proton signals in the aromatic region of the fluorophenyl ring attached to the azetidinone nitrogen confirms successful deuteration at the desired positions.[8]
High-Performance Liquid Chromatography (HPLC)
HPLC is used to assess the chemical purity of the synthesized Ezetimibe-d4.
-
Rationale: This technique separates the target compound from any impurities or unreacted starting materials.
-
Experimental Approach: A reversed-phase HPLC method with UV detection is typically employed.[15][16] The purity is determined by calculating the peak area percentage of the Ezetimibe-d4 peak relative to the total peak area of all components in the chromatogram. A purity of not less than 90% is generally required for use as an internal standard.[17]
| Parameter | Condition |
| Column | C18 (e.g., Agilent Eclipse XBD-C18)[4] |
| Mobile Phase | Acetonitrile and an aqueous buffer (e.g., ammonium acetate)[4] |
| Detection | UV at an appropriate wavelength (e.g., 232 nm)[15] |
| Flow Rate | Typically 1.0 mL/min |
Table 2: Typical HPLC Method Parameters for Ezetimibe Analysis.
Analytical Workflow Visualization
The following diagram outlines the logical flow of the characterization process for Ezetimibe-d4.
Caption: Workflow for the characterization of Ezetimibe-d4.
Conclusion
The synthesis and characterization of Ezetimibe-d4 is a meticulous process that demands expertise in organic synthesis and analytical chemistry. The successful production of high-purity, isotopically enriched Ezetimibe-d4 is crucial for its application as a reliable internal standard in bioanalytical and pharmacokinetic studies. This guide has provided a detailed overview of the key considerations and methodologies involved, offering a valuable resource for scientists and researchers in the field of drug development.
References
- Tian, L., Li, J., & He, M. (n.d.). Synthesis of deuterium labeled ezetimibe and its glucuronide conjugate. INIS-IAEA.
- (n.d.). Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study. NIH.
- Ezetimibe-d4 | 1093659-89-2. (n.d.). Biosynth.
- Ezetimibe-d4 | CAS No. 1093659-90-5. (n.d.). Clearsynth.
- Product ions of (A) ezetimibe (EZE) (M−H)−, (B) ezetimibe d4 (EZE d4).... (n.d.). ResearchGate.
- Ezetimibe-d4 (SCH 58235-d4) | Stable Isotope. (n.d.). MedchemExpress.com.
- Ezetimibe-d4 | 1093659-89-2. (n.d.). ChemicalBook.
- (n.d.). Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations. NIH.
- (n.d.). New synthesis process for the synthesis of ezetimibe. ResearchGate.
- Ezetimibe-d4 (Ezetrol-d4, CAS Number: 1093659-89-2). (n.d.). Cayman Chemical.
- (n.d.). A stability indicating RP-HPLC method development for determination of ezetimibe in tablet dosage form. Der Pharma Chemica.
- Ezetimibe-d4 | C24H21F2NO3 | CID 25145350. (n.d.). PubChem - NIH.
- Ezetimibe NMR. (2015, October 8). New Drug Approvals.
- Gouni-Berthold, I., & Berthold, H. K. (2015). Ezetimibe: an update on its clinical usefulness in specific patient groups. NIH.
- Pinto, E. C., & de Campos, L. M. (2020). Ezetimibe: A Review of Analytical Methods for the Drug Substance, Pharmaceutical Formulations and Biological Matrices. PubMed.
- Gahan, K., & Wermuth, H. R. (n.d.). Ezetimibe. StatPearls - NCBI Bookshelf - NIH.
- (n.d.). 1 H NMR assignments for intermediates of ezetimibe and desfluoro.... ResearchGate.
- Phan, B. A., Days, T. D., & Tondapu, P. (2012). Ezetimibe therapy: mechanism of action and clinical update. NIH.
- Knopp, R. H. (n.d.). Ezetimibe - An Overview of its Low-density Lipoprotein Cholesterol Lowering Efficacy.
- (n.d.). Ezetimibe. Wikipedia.
Sources
- 1. Ezetimibe: an update on its clinical usefulness in specific patient groups - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Ezetimibe - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 3. Ezetimibe therapy: mechanism of action and clinical update - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
- 5. biosynth.com [biosynth.com]
- 6. medchemexpress.com [medchemexpress.com]
- 7. EzetiMibe-d4 | 1093659-89-2 [chemicalbook.com]
- 8. caymanchem.com [caymanchem.com]
- 9. Ezetimibe - Wikipedia [en.wikipedia.org]
- 10. Ezetimibe - An Overview of its Low-density Lipoprotein Cholesterol Lowering Efficacy | ECR Journal [ecrjournal.com]
- 11. researchgate.net [researchgate.net]
- 12. Ezetimibe-d4 | C24H21F2NO3 | CID 25145350 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 13. newdrugapprovals.org [newdrugapprovals.org]
- 14. researchgate.net [researchgate.net]
- 15. derpharmachemica.com [derpharmachemica.com]
- 16. Ezetimibe: A Review of Analytical Methods for the Drug Substance, Pharmaceutical Formulations and Biological Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. clearsynth.com [clearsynth.com]
